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Compound of Interest

Compound Name: 4-Methyl-3-oxopentanal

Cat. No.: B1628067

Introduction

4-Methyl-3-oxopentanal, a bifunctional molecule featuring both an aldehyde and a ketone
moiety, presents a unique chemical profile relevant in various synthetic pathways.[1]
Understanding its fundamental physical properties, such as boiling point and density, is a
prerequisite for its effective handling, purification, and application in research and development,
particularly in fields requiring precise reaction condition control. This guide provides a detailed
examination of these properties, grounded in available data and established analytical
methodologies. The protocols described herein are designed to ensure reproducibility and
accuracy, reflecting a commitment to self-validating experimental systems.

Chemical Identity and Structure

To establish a clear frame of reference, the fundamental identifiers for 4-Methyl-3-oxopentanal
are summarized below. The molecule's structure, containing a five-carbon chain with an
aldehyde at position 1, a ketone at position 3, and a methyl group at position 4, dictates its
chemical behavior and physical characteristics.[1]
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Identifier Value Source

IUPAC Name 4-methyl-3-oxopentanal PubChem

CAS Number 25044-03-5 ChemicalBook, PubChem[2][3]
Molecular Formula CeH1002 PubChem[1][2]

Molecular Weight 114.14 g/mol PubChem, Benchchem[1][2]
Canonical SMILES CC(C)C(=0)CcC=0 PubChem, Guidechem|2]

Core Physical Properties

The primary physical constants for 4-Methyl-3-oxopentanal are critical for process design,
safety assessments, and purification strategies like distillation.

Physical Property Value Notes
- ) Measured at a reduced
Boiling Point 54 °C
pressure of 20 Torr.[3][4]
This is a predicted value;
Density 0.932 £ 0.06 g/cm3 experimental verification is

recommended.[3][4]

The provided boiling point was determined under vacuum (20 Torr), which is a common
practice for organic compounds that may decompose or polymerize at their atmospheric boiling
point. The density is a computationally predicted value and should be treated as an estimate
pending empirical validation.

Experimental Determination Protocols

The following sections detail robust methodologies for the experimental verification of the
boiling point and density of 4-Methyl-3-oxopentanal. The rationale behind each step is
explained to provide a deeper understanding of the process.

Boiling Point Determination via the Capillary Method
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This method is highly suitable for determining the boiling point of small sample volumes.[5] The
principle relies on the definition of boiling point: the temperature at which the vapor pressure of
the liquid equals the surrounding atmospheric pressure.[6]

Methodology:

o Sample Preparation: Transfer approximately 0.5 mL of 4-Methyl-3-oxopentanal into a small-
diameter test tube or a Durham tube.

o Capillary Tube Insertion: Place a melting-point capillary tube, sealed at one end, into the
liquid with the open end down.[5][7]

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring
the sample is aligned with the thermometer bulb.[5]

e Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube with mineral oil) to
ensure uniform heat distribution.[5]

o Observation (Heating Phase): Begin heating the bath gently. As the temperature rises, air
trapped in the capillary tube will expand and exit as a slow stream of bubbles.

e Observation (Equilibrium): As the temperature approaches the boiling point, the vapor
pressure of the sample increases, and vapor will enter the capillary tube, forcing the
remaining air out and resulting in a rapid, continuous stream of bubbles.[6]

o Measurement (Cooling Phase): Remove the heat source and allow the apparatus to cool
slowly. The stream of bubbles will slow down and stop when the external pressure becomes
greater than the sample's vapor pressure. At the precise moment the liquid is drawn back
into the capillary tube, record the temperature. This is the experimental boiling point.[5]

e Record Barometric Pressure: The ambient atmospheric pressure must be recorded as
boiling point is pressure-dependent.

Experimental Workflow: Boiling Point Determination
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Caption: Workflow for Capillary Method Boiling Point Determination.

Density Determination

Density is an intrinsic property defined as mass per unit volume. Its determination requires
precise measurement of both parameters.[8] This protocol uses standard laboratory equipment
for a straightforward and accurate measurement.

Methodology:

o Mass of Empty Vessel: Using an analytical balance, accurately measure and record the
mass of a clean, dry graduated cylinder or pycnometer.[9]

e Volume Measurement: Carefully dispense a known volume of 4-Methyl-3-oxopentanal
(e.g., 5.00 mL) into the tared graduated cylinder. Read the volume from the bottom of the
meniscus for accuracy.[9]

e Mass of Liquid and Vessel: Measure and record the combined mass of the graduated
cylinder and the liquid sample.[9]

o Calculation of Liquid Mass: Subtract the mass of the empty vessel (Step 1) from the
combined mass (Step 3) to determine the mass of the liquid.

» Density Calculation: Divide the mass of the liquid (Step 4) by the volume measured (Step 2)
to calculate the density. The calculation is: Density = Mass / Volume.[10]

o Repeatability: Perform the measurement at least three times and calculate the average to
ensure precision and minimize experimental error.[8]
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o Temperature Control: Record the ambient temperature during the measurement, as density
is temperature-dependent.

Experimental Workflow: Density Determination
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Caption: Workflow for Liquid Density Determination.

Conclusion

The physical properties of 4-Methyl-3-oxopentanal, specifically its boiling point of 54 °C at 20
Torr and a predicted density of 0.932 g/cm3, serve as foundational data for its application in
scientific research.[3][4] While these values provide a strong baseline, this guide emphasizes
the importance of empirical verification. The detailed protocols for determining boiling point and
density are presented to ensure that researchers and drug development professionals can
confidently and accurately characterize this compound in their laboratories, leading to more
reliable and reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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